Cas no 795289-84-8 (2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)-)

2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)-, is a specialized acrylamide derivative featuring a reactive amino-pyridinyl substituent. This compound is valued for its dual functional groups, enabling versatile applications in polymer chemistry and organic synthesis. The acrylamide moiety allows for polymerization or cross-linking reactions, while the amino-pyridinyl group provides a site for further functionalization or coordination chemistry. Its structural properties make it suitable for designing advanced materials, such as functional polymers or ligands for metal complexes. The compound's stability and reactivity balance make it a useful intermediate in pharmaceutical and materials science research. Proper handling is advised due to its potential sensitivity to light and moisture.
2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)- structure
795289-84-8 structure
Product Name:2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)-
CAS No:795289-84-8
MF:C8H9N3O
MW:163.176561117172
CID:3270456
PubChem ID:9812852
Update Time:2025-08-05

2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)-
    • 795289-84-8
    • N-(6-aminopyridin-2-yl)prop-2-enamide
    • SCHEMBL2119085
    • n-(6-aminopyridin-2-yl)acrylamide
    • N-(6-Amino-2-pyridinyl)-2-propenamide
    • G83086
    • Inchi: 1S/C8H9N3O/c1-2-8(12)11-7-5-3-4-6(9)10-7/h2-5H,1H2,(H3,9,10,11,12)
    • InChI Key: WXRGTMFAJCLFJW-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NC1C=CC=C(N)N=1

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 68Ų

2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)- Pricemore >>

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Additional information on 2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)-

Comprehensive Overview of 2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)- (CAS No. 795289-84-8)

2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)-, with the CAS number 795289-84-8, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, often referred to by its systematic name, belongs to the class of acrylamide derivatives, which are known for their versatile applications. The presence of both amino and pyridinyl functional groups in its structure makes it a valuable intermediate for designing advanced materials and bioactive molecules.

In recent years, the demand for N-(6-AMINO-2-PYRIDINYL)-2-PROPENAMIDE has surged due to its potential role in drug discovery and bioconjugation. Researchers are particularly interested in its ability to form stable covalent bonds with biomolecules, making it a candidate for targeted drug delivery systems. This aligns with the growing trend in personalized medicine, where precision and efficiency are paramount. Additionally, its pyridine moiety offers unique electronic properties, which are exploited in catalysis and sensor development.

The synthesis of CAS 795289-84-8 involves multi-step organic reactions, often starting from commercially available 6-amino-2-pyridinol. Optimizing the yield and purity of this compound is a key focus for manufacturers, as impurities can significantly impact its performance in downstream applications. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to ensure quality control. This emphasis on purity resonates with the broader industry shift toward green chemistry and sustainable synthesis, which prioritize minimal waste and energy efficiency.

From an industrial perspective, 2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)- is increasingly used in the production of high-performance polymers. Its acrylamide backbone allows for polymerization under mild conditions, yielding materials with tailored mechanical and thermal properties. These polymers find applications in coatings, adhesives, and even biomedical devices. The compound's compatibility with UV curing technologies further enhances its appeal in 3D printing and nanotechnology, two areas experiencing rapid growth.

Another area of interest is the compound's potential in agrochemical research. The amino-pyridine segment of N-(6-AMINO-2-PYRIDINYL)-2-PROPENAMIDE can interact with biological targets, making it a scaffold for developing crop protection agents. With the global push toward sustainable agriculture, this application is particularly relevant. Researchers are exploring its derivatives as eco-friendly alternatives to traditional pesticides, addressing concerns about environmental persistence and non-target toxicity.

For those sourcing CAS 795289-84-8, it is crucial to partner with reputable suppliers who adhere to stringent quality standards. The compound's sensitivity to moisture and light necessitates proper storage conditions, typically under an inert atmosphere. Additionally, regulatory compliance, such as REACH and GMP certifications, ensures its safe handling and use in various industries. These considerations are especially important given the increasing scrutiny on chemical safety and transparency in supply chains.

In summary, 2-PROPENAMIDE, N-(6-AMINO-2-PYRIDINYL)- (795289-84-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity profile make it a valuable asset in modern chemistry. As research continues to uncover new uses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, sustainability, and advanced manufacturing.

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